Cas no 1190310-24-7 (methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylate)

• Product Name: methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylate
• CAS No: 1190310-24-7
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• MDL: MFCD12962823
• CID: 1101124
• PubChem ID: 67224948
• Update Time: 2025-08-05

methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid methyl ester
• methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylate
• 5-Fluoro-7-azaindole-4-carboxlic acid methyl ester
• 5-FLUORO-7-AZAINDOLE-4-CARBOXYLIC ACID METHYL ESTER
• SCHEMBL1953766
• 1190310-24-7
• AKOS027424495
• 1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid, 5-fluoro-, methyl ester
• P16249
• SB14481
• DS-001498
• LLGKEFTUEUHOPV-UHFFFAOYSA-N
• methyl5-fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylate
• DTXSID501204438
• AS-53253
• AMY17075
• CS-0048981

• MDL： MFCD12962823
• Inchi： 1S/C9H7FN2O2/c1-14-9(13)7-5-2-3-11-8(5)12-4-6(7)10/h2-4H,1H3,(H,11,12)
• InChI Key： LLGKEFTUEUHOPV-UHFFFAOYSA-N
• SMILES： FC1=CN=C2C(C=CN2)=C1C(=O)OC

Computed Properties

• Exact Mass: 194.04900
• Monoisotopic Mass: 194.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.98000
• LogP: 1.48860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylate

Comprehensive Overview of Methyl 5-Fluoro-1H-Pyrrolo[2,3-b]Pyridine-4-Carboxylate (CAS 1190310-24-7): Properties, Applications, and Research Insights

Methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylate (CAS 1190310-24-7) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The pyrrolopyridine core, combined with a fluoro substituent and methyl carboxylate group, renders this molecule a versatile intermediate for synthesizing bioactive molecules. Researchers frequently explore its potential in drug discovery, particularly in targeting kinase inhibitors and modulating enzymatic activity.

The compound's CAS number 1190310-24-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular formula and weight are often queried in AI-driven chemical prediction tools, reflecting the growing integration of computational methods in molecular design. Recent studies highlight its role in optimizing ADME properties (absorption, distribution, metabolism, excretion) of lead compounds, a hot topic in precision medicine.

In synthetic chemistry, methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylate is valued for its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal for constructing complex biaryl architectures, a recurring theme in small-molecule drug development. The fluoro moiety enhances metabolic stability, addressing a common challenge in prodrug design—another trending search term in medicinal chemistry forums.

Environmental and green chemistry applications are also emerging for this compound. Its potential as a biodegradable intermediate aligns with the sustainable synthesis movement, which dominates academic and industrial discussions. Analytical techniques like HPLC and LC-MS are frequently employed to characterize its purity, a detail often sought by quality control professionals.

From a commercial perspective, suppliers of CAS 1190310-24-7 emphasize its high batch-to-batch consistency, a key concern for contract research organizations (CROs). The compound's storage conditions (typically 2–8°C under inert atmosphere) and shelf life are practical considerations frequently searched in procurement contexts.

In conclusion, methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylate exemplifies the intersection of structural ingenuity and applied chemistry. Its relevance spans drug discovery pipelines, material science, and catalysis research, making it a compound of enduring scientific and industrial interest.